Cas no 1849242-28-9 (2-Methoxy-2-(1,2,3-thiadiazol-4-yl)ethan-1-amine)

• Product Name: 2-Methoxy-2-(1,2,3-thiadiazol-4-yl)ethan-1-amine
• CAS No: 1849242-28-9
• MF: C₅H₉N₃OS
• MW: 159.209459066391
• CID: 5700507
• PubChem ID: 130592708
• Update Time: 2025-05-20

2-Methoxy-2-(1,2,3-thiadiazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-ethanamine, β-methoxy-
• 2-Methoxy-2-(1,2,3-thiadiazol-4-yl)ethan-1-amine

• Inchi： 1S/C5H9N3OS/c1-9-5(2-6)4-3-10-8-7-4/h3,5H,2,6H2,1H3
• InChI Key： AHRBWTSHHVRUDZ-UHFFFAOYSA-N
• SMILES： C(C1N=NSC=1)(OC)CN

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 256.1±48.0 °C(Predicted)
• pka: 6.51±0.10(Predicted)

Additional information on 2-Methoxy-2-(1,2,3-thiadiazol-4-yl)ethan-1-amine

Introduction to 2-Methoxy-2-(1,2,3-thiadiazol-4-yl)ethan-1-amine (CAS No. 1849242-28-9)

2-Methoxy-2-(1,2,3-thiadiazol-4-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1849242-28-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thiadiazole class, a scaffold that is widely recognized for its versatility in drug design and development. The presence of both methoxy and amino functional groups in its molecular structure contributes to its reactivity and makes it a valuable candidate for further chemical modifications and biological evaluations.

The molecular structure of 2-Methoxy-2-(1,2,3-thiadiazol-4-yl)ethan-1-amine consists of a central thiadiazole ring substituted at the 4-position with an ethylamine chain that is further modified with a methoxy group at the 2-position. This arrangement creates a compound with potential interactions at multiple biological targets, making it an intriguing subject for research in medicinal chemistry. The thiadiazole core is known for its stability and ability to engage with various biological systems, including enzymes and receptors, which are critical for therapeutic intervention.

In recent years, there has been a growing interest in thiadiazole derivatives due to their demonstrated efficacy in treating a range of diseases. Studies have shown that compounds containing the thiadiazole moiety can exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 2-Methoxy-2-(1,2,3-thiadiazol-4-yl)ethan-1-amine suggests that it may interact with biological pathways in ways that could lead to novel therapeutic applications.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The methoxy group can serve as a point for further derivatization, allowing chemists to modify the compound's properties while retaining its core structural features. This flexibility is crucial in the early stages of drug development, where optimizing potency, selectivity, and pharmacokinetic profiles is essential.

Recent research has begun to explore the pharmacological potential of 2-Methoxy-2-(1,2,3-thiadiazol-4-yl)ethan-1-amine. Preliminary studies have indicated that it may possess inhibitory activity against certain enzymes involved in inflammation and cancer progression. For instance, researchers have observed that derivatives of thiadiazole can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, some studies suggest that thiadiazole-based compounds may interfere with signal transduction pathways that are dysregulated in cancer cells.

The synthesis of 2-Methoxy-2-(1,2,3-thiadiazol-4-yl)ethan-1-amine involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The process typically begins with the formation of the thiadiazole ring through cyclocondensation reactions involving appropriate precursors. Subsequent steps involve functional group transformations to introduce the methoxy and ethylamine substituents at strategic positions within the molecule. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications.

In terms of pharmacokinetics, the presence of polar functional groups like hydroxyl and amino groups suggests that 2-Methoxy-2-(1,2,3-thiadiazol-4-yl)ethan-1-amine may exhibit moderate solubility in both water and organic solvents. This property can influence its absorption, distribution, metabolism, and excretion (ADME) profiles following administration. Understanding these parameters is critical for optimizing dosing regimens and minimizing potential side effects.

One area of active investigation is the use of computational methods to predict the biological activity of 2-Methoxy-2-(1,2,3-thiadiazol-4-yilethanamino) before experimental testing. Molecular modeling techniques such as docking studies can simulate interactions between this compound and target proteins or enzymes. These predictions can guide researchers in identifying promising derivatives or modifications that may enhance therapeutic efficacy.

The potential applications of 2-Methoxy-Methyl(ethylamino)-thiadiazole (CAS No: 1849242289) extend beyond traditional pharmaceuticals. Researchers are also exploring its use in agrochemicals and material science due to its structural features. For example, certain thiadiazole derivatives have shown promise as herbicides or fungicides by interfering with essential metabolic pathways in plants or fungi.

As research continues to uncover new biological activities associated with thiadiazole compounds, 1849242289 may emerge as a key intermediate or lead compound for developing novel therapeutics. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications.

The development pipeline for drugs derived from (Ethylamino)-Methyl-Thiadiazole (CAS No: 1849242289) includes several promising candidates that are currently undergoing preclinical evaluation. These studies aim to assess safety profiles and determine optimal dosing strategies before human trials can begin. The outcomes of these investigations will provide valuable insights into the therapeutic potential of this class of compounds.

In conclusion, 1849242289 represents an exciting opportunity for innovation in drug discovery due to its unique structural features and potential biological activities. Ongoing research efforts are expected to yield new insights into its pharmacological properties and applications across multiple therapeutic areas.